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Compound of Interest

Compound Name: 9-Anthraldehyde hydrazone

Cat. No.: B15378616 Get Quote

Synthesis of 9-Anthraldehyde Hydrazone: An
Application Note and Protocol
For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of 9-anthraldehyde hydrazone, a

valuable intermediate in the development of various organic compounds and potential

pharmaceutical agents. The procedure outlined is based on established chemical literature,

ensuring a reliable and reproducible method for laboratory settings.

Introduction
Hydrazones are a class of organic compounds characterized by the R1R2C=NNH2 structure.

They are typically formed through the condensation reaction of an aldehyde or ketone with

hydrazine.[1] 9-Anthraldehyde hydrazone, specifically, serves as a key building block in the

synthesis of more complex molecules, including those with potential applications in materials

science and medicinal chemistry. The protocol herein describes a straightforward and efficient

synthesis from 9-anthraldehyde and hydrazine hydrate.

Reaction Scheme
The synthesis of 9-anthraldehyde hydrazone proceeds via a condensation reaction between

9-anthraldehyde and hydrazine hydrate, as depicted in the following scheme:
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C14H9CHO + N2H4·H2O → C15H12N2 + H2O

Experimental Protocol
This protocol is adapted from a literature procedure for the synthesis of 9-anthraldehyde
hydrazone.[2]

Materials:

9-Anthraldehyde

Hydrazine monohydrate (64-65%)

Absolute Ethanol

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle or oil bath

Magnetic stirrer and stir bar

Buchner funnel and filter flask

Standard laboratory glassware

Procedure:

To a solution of 9-anthraldehyde (1.06 g, 5.16 mmol) in 10 ml of absolute ethanol at room

temperature, add 64% - 65% hydrazine monohydrate (3 ml, 61.84 mmol).[2]

Heat the reaction mixture under reflux for 2 hours.[2]

After the reflux period, allow the mixture to cool to room temperature.

Filter the resulting yellow precipitate using a Buchner funnel.
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Recrystallize the obtained solid from ethanol to yield pure 9-anthraldehyde hydrazone as a

yellow solid.[2]

Data Summary
The following table summarizes the quantitative data associated with the synthesis of 9-
anthraldehyde hydrazone.
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Parameter Value Reference

Reactants

9-Anthraldehyde 1.06 g (5.16 mmol) [2]

Hydrazine monohydrate (64-

65%)
3 ml (61.84 mmol) [2]

Solvent (Absolute Ethanol) 10 ml [2]

Reaction Conditions

Temperature Reflux [2]

Reaction Time 2 hours [2]

Product

Compound 9-Anthraldehyde Hydrazone [3]

Molecular Formula C15H12N2 [3][4][5]

Molecular Weight 220.27 g/mol [3][4][5]

Appearance Yellow Solid [2]

Yield 0.90 g (79%) [2]

Characterization Data

1H NMR (500 MHz, CDCl3) δ

ppm

8.80 (s, 1H), 8.49 (d, J = 8.7

Hz, 2H), 8.43 (s, 1H), 8.00 (d,

J = 8.1 Hz, 2H), 7.55–7.44 (m,

4H), 5.91 (s, 2H)

[2]

13C NMR (126 MHz, CDCl3) δ

ppm

140.94, 131.42, 129.96,

128.84, 128.30, 126.73,

126.28, 125.53, 125.22,

125.16, 77.34, 77.29, 77.08,

76.83

[2]

FTIR-ATR (cm−1) 3363 (NH2), 1620.80 (C=N) [2]
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Experimental Workflow
The following diagram illustrates the workflow for the synthesis of 9-anthraldehyde
hydrazone.

1. Reactant Preparation 2. Reaction Setup

Dissolve 9-Anthraldehyde
in Ethanol

3. Reflux

Add Hydrazine Hydrate
& Heat

4. Cooling & Precipitation
Cool to RT

5. Filtration
Isolate Precipitate

6. Recrystallization
Purify Solid

7. Product Isolation
Filter & Dry

Click to download full resolution via product page

Caption: Workflow for the synthesis of 9-Anthraldehyde Hydrazone.

Safety Precautions
Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Hydrazine hydrate is corrosive and a suspected carcinogen; handle with extreme care.

Refer to the Safety Data Sheets (SDS) for all chemicals used in this procedure.

This protocol provides a comprehensive guide for the successful synthesis and characterization

of 9-anthraldehyde hydrazone. The straightforward nature of the reaction, coupled with a

good yield, makes this a valuable procedure for researchers in organic synthesis and drug

discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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